Cas no 6132-45-2 (N,N'-[(4-bromophenyl)methanediyl]bis(3-methylbenzamide))

• Product Name: N,N'-[(4-bromophenyl)methanediyl]bis(3-methylbenzamide)
• CAS No: 6132-45-2
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 1626766
• PubChem ID: 586863
• Update Time: 2025-11-01

N,N'-[(4-bromophenyl)methanediyl]bis(3-methylbenzamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-[(4-bromophenyl)methanediyl]bis(3-methylbenzamide)
• benzamide, N,N'-[(4-bromophenyl)methylene]bis[3-methyl-
• N,N'-[(4-Bromophenyl)methylene]bis(3-methylbenzamide)
• N-[(4-bromophenyl)-[(3-methylbenzoyl)amino]methyl]-3-methylbenzamide
• 6132-45-2
• ethyl (4-nitrophenyl) carbonate
• SCHEMBL278663
• Ethyl p-nitrophenyl carbonate
• Ethyl 4-nitrophenyl carbonate
• SCHEMBL14051183
• Ethyl 4-nitrophenyl carbonate #
• starbld0028563

• Inchi： 1S/C9H9NO5/c1-2-14-9(11)15-8-5-3-7(4-6-8)10(12)13/h3-6H,2H2,1H3
• InChI Key： OFJLSOXXIMLDDL-UHFFFAOYSA-N
• SMILES： O(C(=O)OCC)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 436.07873
• Monoisotopic Mass: 436.078641
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 2.3

Experimental Properties

• Density: 1.346
• Boiling Point: 645.1°C at 760 mmHg
• Flash Point: 343.9°C
• Refractive Index: 1.625
• PSA: 58.2

Additional information on N,N'-[(4-bromophenyl)methanediyl]bis(3-methylbenzamide)

Comprehensive Overview of N,N'-[(4-bromophenyl)methanediyl]bis(3-methylbenzamide) (CAS No. 6132-45-2)

N,N'-[(4-bromophenyl)methanediyl]bis(3-methylbenzamide) (CAS No. 6132-45-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique bis-benzamide structure and a 4-bromophenyl core, is widely studied for its potential applications in drug development and advanced materials. Researchers are particularly interested in its molecular interactions and structural properties, which make it a promising candidate for various industrial and scientific applications.

The compound's synthetic versatility and chemical stability have made it a subject of interest in recent years. With the growing demand for high-performance materials and targeted therapeutics, N,N'-[(4-bromophenyl)methanediyl]bis(3-methylbenzamide) has been explored for its potential role in polymer chemistry and pharmaceutical formulations. Its CAS No. 6132-45-2 serves as a critical identifier for researchers and manufacturers seeking to leverage its properties in innovative ways.

One of the key trends driving interest in this compound is the rise of sustainable chemistry and green synthesis methods. Scientists are investigating how N,N'-[(4-bromophenyl)methanediyl]bis(3-methylbenzamide) can be produced with minimal environmental impact, aligning with global efforts to reduce carbon footprints in chemical manufacturing. Additionally, its potential applications in bioactive materials and nanotechnology have sparked discussions in academic and industrial circles.

Another area of focus is the compound's structure-activity relationship (SAR), which is crucial for understanding its interactions in biological systems. Researchers are examining how modifications to its benzamide groups or bromophenyl moiety could enhance its efficacy in specific applications. This aligns with the broader trend of rational drug design and computational chemistry, where compounds like CAS No. 6132-45-2 are modeled and optimized using advanced software tools.

In the context of material science, N,N'-[(4-bromophenyl)methanediyl]bis(3-methylbenzamide) has been explored for its potential in creating high-strength polymers and composite materials. Its ability to form stable hydrogen bonds and aromatic interactions makes it a valuable building block for engineered materials with tailored properties. This has led to increased interest from industries focused on aerospace, automotive, and electronics.

From a regulatory perspective, the compound's safety profile and handling guidelines are essential considerations for laboratories and production facilities. While it is not classified as a hazardous substance, proper storage conditions and handling protocols are recommended to ensure its stability and longevity. This aligns with the broader emphasis on laboratory safety and responsible chemical management in modern research environments.

In summary, N,N'-[(4-bromophenyl)methanediyl]bis(3-methylbenzamide) (CAS No. 6132-45-2) represents a versatile and highly studied compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and potential for customization make it a valuable asset in ongoing scientific and industrial advancements. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is likely to expand significantly.